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Compound of Interest

Compound Name: Propargyl iodide

CAS No.: 659-86-9

Cat. No.: B14754630

Get Quote

An In-depth Technical Guide to Propargyl Iodide

Abstract
Propargyl iodide (3-iodo-1-propyne) is a highly versatile organoiodine compound that serves

as a critical building block in modern organic synthesis. Characterized by the presence of both

a terminal alkyne and a reactive iodide, this molecule offers a dual functionality that is exploited

in a wide array of chemical transformations. Its utility spans the synthesis of complex

pharmaceuticals, the development of functionalized polymers, and mechanistic studies in

chemical research. This guide provides a comprehensive overview of the physicochemical

properties, synthesis protocols, key reactions, and applications of propargyl iodide for

researchers, scientists, and professionals in drug development.

Physicochemical Properties and Identifiers
Propargyl iodide is a colorless liquid at room temperature, soluble in common organic

solvents but insoluble in water.[1] Its high reactivity is attributed to the electron-withdrawing

nature of the alkyne and the excellent leaving group ability of the iodide atom.[1] All essential

quantitative data are summarized in Table 1.
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Table 1: Key Physicochemical Properties and Identifiers of Propargyl Iodide

Property Value Reference

IUPAC Name 3-iodoprop-1-yne [2][3]

Synonyms
1-Iodo-2-propyne, 3-

Iodopropyne
[4]

CAS Number 659-86-9 [2][4]

Molecular Formula C₃H₃I [2][3][5]

Molecular Weight 165.96 g/mol [2][3][5]

Appearance Colorless liquid [4]

Boiling Point ~115.98 °C (estimate) [4]

Density ~2.058 g/cm³ (estimate) [4]

Flash Point 45.3 °C [4]

Canonical SMILES C#CCI [2]

InChI Key
WGCICQJXVYFFCA-

UHFFFAOYSA-N
[2]

Synthesis of Propargyl Iodide
Propargyl iodide can be synthesized through several established methods. Common

approaches include the electrophilic iodination of propyne, the reaction of propargyl alcohol

with hydroiodic acid, or the Finkelstein-type reaction of propargyl bromide with an iodide salt.[2]

[4]

Logical Workflow for Synthesis
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Caption: General workflow for the synthesis of propargyl iodide.

Experimental Protocol: Synthesis from Propargyl
Carbamate
This protocol is adapted from a patented procedure for the iodination of propargyl compounds.

[6] It involves the in-situ generation of an iodinating agent using iodine and chlorine gas in a

basic medium.

Materials:

Propargyl butylcarbamate (19.0 g, 0.122 mol)

Sodium hydroxide (NaOH) (10.1 g, 0.244 mol)

Iodine (I₂) (15.5 g, 0.061 mol)

Chlorine (Cl₂) gas (5.6 g, 0.079 mol)

Methanol (48 g)

Water (50 g initially, 105 g for quenching)

Reaction vessel with cooling capabilities and gas inlet

Procedure:
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In a suitable reaction vessel cooled to 8 °C, prepare a solution of sodium hydroxide in

methanol and water.

To this cooled solution, add the propargyl butylcarbamate.

Add the iodine in portions, ensuring the temperature of the reaction mixture is maintained at

or below 8 °C.

Slowly bubble chlorine gas into the reaction mixture. The rate of addition should be

controlled to keep the temperature below 8 °C.

After the complete addition of chlorine, continue stirring the mixture at 8 °C for an additional

hour.

Quench the reaction by adding 105 g of water. A solid precipitate should form.

Isolate the precipitated solid product (iodopropargyl butylcarbamate) by filtration.

Wash the isolated solid with water and dry it under a vacuum. The resulting iodopropargyl

compound can be further processed to yield propargyl iodide if necessary.

Chemical Reactivity and Key Reactions
Propargyl iodide's reactivity is dominated by the chemistry of its two functional groups. It

readily participates in nucleophilic substitutions, transition-metal-catalyzed cross-coupling

reactions, and cyclization events.[2][4]

Iodocyclization Reactions
A significant application of propargyl iodide and its derivatives is in iodocyclization, a powerful

method for constructing heterocyclic frameworks.[2][7] In these reactions, the iodine atom acts

as an electrophile to activate the alkyne, which is then attacked by an intramolecular

nucleophile to form a cyclic product.
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Caption: Pathway for heterocycle synthesis via iodocyclization.

Experimental Protocol: Silver-Catalyzed Oxazoline
Synthesis
This protocol describes a representative cyclization reaction where a propargyl iodide
intermediate is used to synthesize oxazoline derivatives.[2]

Materials:

Propargylic amide substrate

Silver catalyst (e.g., Ag₂CO₃, AgOTf)

Anhydrous solvent (e.g., Dichloromethane, Toluene)

Inert atmosphere (Nitrogen or Argon)

Procedure:

In a flame-dried flask under an inert atmosphere, dissolve the propargylic amide substrate in

the anhydrous solvent.

Add the silver catalyst (typically 5-10 mol%) to the solution.
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If the substrate is not already the propargyl iodide, the iodide source would be introduced

at this stage. (Note: The reference describes the cyclization of intermediates that contain the

propargyl iodide moiety).

Stir the reaction mixture at room temperature or with gentle heating, monitoring the reaction

progress by Thin Layer Chromatography (TLC).

Upon completion, filter the reaction mixture through a pad of celite to remove the catalyst.

Concentrate the filtrate under reduced pressure.

Purify the crude product using column chromatography on silica gel to obtain the desired

oxazoline derivative.

Applications in Research and Drug Development
Propargyl iodide is a valuable tool for synthetic chemists, enabling the construction of

complex molecular architectures.[2]

Pharmaceutical Synthesis: It is a key intermediate in the synthesis of various active

pharmaceutical ingredients (APIs), including anti-cancer and antiviral agents.[8] The

propargyl group is often incorporated into molecules to enhance bioactivity or to serve as a

handle for further functionalization via "click chemistry".[9]

Agrochemicals: It is used in the development of potent herbicides, fungicides, and

pesticides.[4]

Material Science: The reactivity of propargyl iodide allows for its use in creating

functionalized polymers and high-performance resins.[2][8]

Mechanistic Studies: Due to its ability to generate reactive propargyl radicals, it is frequently

employed in studies of reaction mechanisms, particularly in combustion chemistry.[2]

Safety and Handling
Propargyl iodide is a reactive and potentially hazardous chemical that must be handled with

appropriate safety precautions. It is flammable and can explode when heated.[1] Upon

decomposition, it can emit toxic iodide fumes.[1]
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Table 2: Safety and Handling Information

Aspect Recommendation Reference

Personal Protective Equipment

(PPE)

Wear safety goggles, flame-

resistant gloves, and

impervious clothing.

[10]

Engineering Controls

Use in a well-ventilated area,

preferably in a chemical fume

hood.

[10][11]

Handling

Avoid contact with skin and

eyes. Avoid inhalation of vapor.

Keep away from heat and

ignition sources.

[11]

First Aid (Inhalation)

Move victim to fresh air. If

breathing is difficult, administer

oxygen.

[10]

First Aid (Skin Contact)

Immediately remove

contaminated clothing and

wash skin with soap and water.

[10]

First Aid (Eye Contact)
Rinse cautiously with water for

at least 15 minutes.
[10][11]

Storage

Keep container tightly closed

in a dry, well-ventilated, and

refrigerated place. Protect from

light.

[12]

This technical guide provides a foundational understanding of propargyl iodide, highlighting

its synthesis, reactivity, and critical role in advancing chemical and pharmaceutical sciences.

Researchers are encouraged to consult the cited literature and relevant Safety Data Sheets

(SDS) for more detailed information before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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